Cas no 123354-91-6 (L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-)

• Product Name: L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-
• CAS No: 123354-91-6
• MF: C₁₇H₂₄N₄O₁₃
• MW: 492.391465187073
• CID: 180707
• PubChem ID: 129956
• Update Time: 2025-04-19

L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-glutamyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-4-carboxybutanoyl]amino]butanedioic acid
• aspartyl-aspartyl-glutamyl-aspartic acid
• Asp-asp-glu-asp
• L-alpha-aspartyl-L-alpha-aspartyl-L-alpha-glutamyl-L-aspartic acid
• L-Aspartic acid, N-(N-(N-L-alpha-aspartyl-L-alpha-aspartyl)-L-alpha-glutamyl)-
• DTXSID20153981
• 123354-91-6

• Inchi： 1S/C17H24N4O13/c18-6(3-11(24)25)14(30)20-8(4-12(26)27)16(32)19-7(1-2-10(22)23)15(31)21-9(17(33)34)5-13(28)29/h6-9H,1-5,18H2,(H,19,32)(H,20,30)(H,21,31)(H,22,23)(H,24,25)(H,26,27)(H,28,29)(H,33,34)/t6-,7-,8-,9-/m0/s1
• InChI Key： PQFMROVJTOPVDF-JBDRJPRFSA-N
• SMILES： O=C([C@H](CC(=O)O)NC([C@H](CC(=O)O)N)=O)N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CCC(=O)O

Computed Properties

• Exact Mass: 492.13402
• Monoisotopic Mass: 492.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 300Ų

Experimental Properties

• Density: 1.612
• Boiling Point: 1057.7°Cat760mmHg
• Flash Point: 593.5°C
• Refractive Index: 1.588
• PSA: 299.82